Cas no 1105242-58-7 (N-{[5-(1-benzofuran-2-yl)-1,2-oxazol-3-yl]methyl}-2-[4-(propan-2-yl)phenoxy]acetamide)

• Product Name: N-{[5-(1-benzofuran-2-yl)-1,2-oxazol-3-yl]methyl}-2-[4-(propan-2-yl)phenoxy]acetamide
• CAS No: 1105242-58-7
• MF: C₂₃H₂₂N₂O₄
• MW: 390.431786060333
• CID: 5823897
• PubChem ID: 30608242
• Update Time: 2025-06-03

N-{[5-(1-benzofuran-2-yl)-1,2-oxazol-3-yl]methyl}-2-[4-(propan-2-yl)phenoxy]acetamide Chemical and Physical Properties

Names and Identifiers

• N-[[5-(1-benzofuran-2-yl)-1,2-oxazol-3-yl]methyl]-2-(4-propan-2-ylphenoxy)acetamide
• N-{[5-(1-benzofuran-2-yl)-1,2-oxazol-3-yl]methyl}-2-[4-(propan-2-yl)phenoxy]acetamide
• 1105242-58-7
• AKOS024652094
• N-((5-(benzofuran-2-yl)isoxazol-3-yl)methyl)-2-(4-isopropylphenoxy)acetamide
• F2493-1736

• Inchi： 1S/C23H22N2O4/c1-15(2)16-7-9-19(10-8-16)27-14-23(26)24-13-18-12-22(29-25-18)21-11-17-5-3-4-6-20(17)28-21/h3-12,15H,13-14H2,1-2H3,(H,24,26)
• InChI Key： BFVDNNVGOXDYQV-UHFFFAOYSA-N
• SMILES： C(NCC1C=C(C2=CC3=CC=CC=C3O2)ON=1)(=O)COC1=CC=C(C(C)C)C=C1

Computed Properties

• Exact Mass: 390.15795719g/mol
• Monoisotopic Mass: 390.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 535
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 77.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on N-{[5-(1-benzofuran-2-yl)-1,2-oxazol-3-yl]methyl}-2-[4-(propan-2-yl)phenoxy]acetamide

N-{[5-(1-benzofuran-2-yl)-1,2-oxazol-3-yl]methyl}-2-[4-(propan-2-yl)phenoxy]acetamide: A Comprehensive Overview

CAS No. 1105242-58-7 corresponds to the compound N-{[5-(1-benzofuran-2-yl)-1,2-oxazol-3-yl]methyl}-2-[4-(propan-2-yl)phenoxy]acetamide, a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a benzofuran moiety, an oxazole ring, and an acetamide group, making it a promising candidate for research in drug discovery and material science.

The molecular structure of this compound is highly intricate, featuring a benzofuran unit attached to an oxazole ring via a methyl group. The acetamide group further enhances the molecule's functional diversity, enabling it to participate in a wide range of chemical reactions and interactions. Recent studies have highlighted the importance of such heterocyclic compounds in modulating biological activities, particularly in the context of enzyme inhibition and receptor binding.

One of the most recent advancements in the study of this compound involves its application in the development of novel therapeutic agents. Researchers have explored its potential as a kinase inhibitor, demonstrating significant activity against several key enzymes involved in cellular signaling pathways. This finding underscores the compound's role in precision medicine, where targeted therapies are designed to interfere with specific molecular mechanisms underlying diseases such as cancer and neurodegenerative disorders.

In addition to its pharmacological applications, the compound has also been investigated for its electronic properties. The presence of aromatic rings and heteroatoms within its structure contributes to its stability and reactivity, making it a valuable component in the synthesis of advanced materials. For instance, studies have shown that derivatives of this compound can be used in the fabrication of organic semiconductors, offering improved charge transport properties compared to conventional materials.

The synthesis of N-{[5-(1-benzofuran-2-yl)-1,2-oxazol-3-yl]methyl}-2-[4-(propan-2-yl)phenoxy]acetamide involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Recent innovations in catalytic methods have significantly streamlined this process, reducing production costs and enhancing scalability for industrial applications.

Moreover, computational chemistry has played a pivotal role in understanding the behavior of this compound at the molecular level. Advanced simulations have provided insights into its conformational flexibility, solubility profiles, and interaction dynamics with biological targets. These findings are critical for optimizing its performance in both therapeutic and material science contexts.

In conclusion, CAS No. 1105242-58-7 represents a cutting-edge molecule with vast potential across multiple disciplines. Its unique structural features, combined with recent advancements in synthesis and application studies, position it as a key player in future innovations within the chemical and pharmaceutical industries.